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Compound of Interest

Compound Name:
8-Methoxyquinazoline-4-carboxylic

acid

Cat. No.: B13209780

Get Quote

The three-dimensional arrangement of molecules in a crystal lattice, or crystal structure, is a

fundamental property that dictates a compound's macroscopic characteristics. For active

pharmaceutical ingredients (APIs), the crystal structure influences solubility, dissolution rate,

bioavailability, and stability. Quinazoline derivatives are a prominent class of heterocyclic

compounds with a wide range of biological activities, including anticancer and antimicrobial

effects. A thorough understanding of their solid-state structures is therefore essential for the

rational design of new therapeutic agents.

This guide will first present the available crystallographic data for our selected comparator

compounds. We will then delve into a comparative discussion, hypothesizing the structural

features of 8-Methoxyquinazoline-4-carboxylic acid.

Comparator Compound Analysis
To build a predictive model for the crystal structure of 8-Methoxyquinazoline-4-carboxylic
acid, we will analyze the experimentally determined structures of two key comparators.

Quinoline-4-carboxylic acid: The Carboxylic Acid Anchor
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Quinoline-4-carboxylic acid shares the same carbon skeleton and the crucial 4-carboxylic acid

group with our target molecule, differing only in the absence of a nitrogen atom at the 1-position

of the ring system. Its crystal structure provides a foundational understanding of the hydrogen

bonding motifs driven by the carboxylic acid.

4-Methoxyquinazoline: The Influence of the Methoxy
Group and Quinazoline Core
4-Methoxyquinazoline introduces the quinazoline core and a methoxy substituent, albeit at a

different position. Its crystal structure offers insights into how the methoxy group and the

additional ring nitrogen affect π-π stacking and other non-covalent interactions in the absence

of the strongly hydrogen-bonding carboxylic acid group.[1][2]

Comparative Crystallographic Data
The following table summarizes the key crystallographic parameters for our comparator

compounds.
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Parameter
Quinoline-4-carboxylic
acid

4-Methoxyquinazoline[1][2]

Formula C₁₀H₇NO₂ C₉H₈N₂O

Crystal System Monoclinic Monoclinic

Space Group P2₁/c P2₁/c

a (Å)
Data not available in search

results
6.9590 (6)

b (Å)
Data not available in search

results
4.0517 (3)

c (Å)
Data not available in search

results
13.5858 (12)

β (°)
Data not available in search

results
91.754 (8)

Volume (Å³)
Data not available in search

results
382.88 (6)

Z
Data not available in search

results
2

Key Intermolecular Interactions O-H···N hydrogen bonds π–π stacking

Experimental Protocol: Single-Crystal X-ray
Diffraction
The determination of a molecule's crystal structure is a precise experimental science. Below is

a generalized protocol for single-crystal X-ray diffraction (SC-XRD), the definitive method for

obtaining this data.

A generalized workflow for single-crystal X-ray diffraction.

Step-by-Step Methodology:
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Synthesis and Purification: The compound of interest, 8-Methoxyquinazoline-4-carboxylic
acid, is first synthesized and then rigorously purified to remove any impurities that might

hinder crystallization.

Crystal Growth: High-quality single crystals are grown using techniques such as slow

evaporation of a saturated solution, vapor diffusion, or slow cooling. The choice of solvent is

critical and is often determined through screening.

Crystal Mounting and Data Collection: A suitable single crystal is mounted on a goniometer

head and placed in an X-ray diffractometer. The crystal is cooled to a low temperature

(typically 100 K) to minimize thermal vibrations and then irradiated with a monochromatic X-

ray beam. The diffraction pattern is recorded on a detector.

Data Processing: The collected diffraction data are processed to determine the unit cell

dimensions and space group. The intensities of the reflections are integrated and corrected

for various experimental factors.

Structure Solution and Refinement: The initial crystal structure is solved using computational

methods. This model is then refined against the experimental data to obtain the final,

accurate crystal structure.

Validation and Deposition: The final structure is validated and typically deposited in a

crystallographic database such as the Cambridge Structural Database (CSD) to make it

available to the scientific community.

Predicted Crystal Structure of 8-
Methoxyquinazoline-4-carboxylic acid: A
Comparative Discussion
By synthesizing the structural information from our comparator molecules, we can make

informed predictions about the crystal structure of 8-Methoxyquinazoline-4-carboxylic acid.
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Target Molecule

Comparator 1

Comparator 2

8-Methoxyquinazoline-4-carboxylic acid

Quinoline-4-carboxylic acid

4-Methoxyquinazoline

Click to download full resolution via product page

Molecular structures of the target and comparator compounds.

Hydrogen Bonding: The crystal structure of Quinoline-4-carboxylic acid is characterized by O-

H···N hydrogen bonds. In 8-Methoxyquinazoline-4-carboxylic acid, the presence of two

nitrogen atoms in the quinazoline ring offers multiple potential hydrogen bond acceptors. It is

highly probable that the carboxylic acid proton will form a strong hydrogen bond with the N1

nitrogen, similar to what is observed in Quinoline-4-carboxylic acid. Additionally, the carbonyl

oxygen of the carboxylic acid could participate in weaker C-H···O interactions. The 8-methoxy

group is less likely to be a primary hydrogen bond acceptor due to steric hindrance and the

availability of the more basic ring nitrogens.
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π-π Stacking: The crystal structure of 4-Methoxyquinazoline exhibits π–π stacking interactions.

[1][2] Given the planar aromatic nature of the quinazoline ring system in 8-
Methoxyquinazoline-4-carboxylic acid, similar stacking interactions are expected to play a

significant role in its crystal packing. The presence of the 8-methoxy group may influence the

geometry of this stacking, potentially leading to slipped-parallel or T-shaped arrangements to

minimize steric repulsion.

Role of the 8-Methoxy Group: The positioning of the methoxy group at the 8-position is

expected to have a notable impact on the crystal packing. Unlike the 4-methoxy group in our

comparator, which is in the plane of the ring system, an 8-methoxy group may be twisted out of

the plane, influencing the overall molecular conformation and how the molecules pack together.

This could lead to the formation of different polymorphs with varying stability and solubility.

Conclusion and Future Directions
While the definitive crystal structure of 8-Methoxyquinazoline-4-carboxylic acid remains to

be determined experimentally, a comparative analysis of structurally related compounds

provides valuable predictive insights. We hypothesize that its crystal structure will be

dominated by strong O-H···N1 hydrogen bonds and significant π–π stacking interactions, with

the 8-methoxy group playing a key role in modulating the finer details of the crystal packing.

The experimental determination of the crystal structure of 8-Methoxyquinazoline-4-carboxylic
acid is a critical next step. This would not only validate the predictions made in this guide but

also provide the precise structural information needed to rationalize its physicochemical

properties and guide the development of new quinazoline-based therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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